Cas no 1797200-33-9 (4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide)

• Product Name: 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide
• CAS No: 1797200-33-9
• MF: C₁₁H₇Cl₂FN₂O₂S
• MW: 321.154882669449
• CID: 6118231
• PubChem ID: 75470798
• Update Time: 2025-11-01

4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1566161553
• 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide
• EN300-26584676
• 1797200-33-9
• AKOS033432057

• Inchi： 1S/C11H7Cl2FN2O2S/c12-9-5-11(13)15-6-10(9)19(17,18)16-8-3-1-2-7(14)4-8/h1-6,16H
• InChI Key： OYVWWDRRFFVTNN-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1S(NC1C=CC=C(C=1)F)(=O)=O)Cl

Computed Properties

• Exact Mass: 319.9589322g/mol
• Monoisotopic Mass: 319.9589322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Additional information on 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide

Introduction to 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide (CAS No. 1797200-33-9)

4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1797200-33-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural and electronic properties, which make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide consists of a pyridine core substituted with chlorine atoms at the 4th and 6th positions, a fluorophenyl group at the nitrogen position, and a sulfonamide moiety at the 3rd position. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile building block for drug discovery programs. The presence of both electron-withdrawing (chloro and sulfonamide groups) and electron-donating (fluorophenyl group) substituents allows for fine-tuning of its pharmacological properties.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives due to their broad spectrum of biological activities. 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide has been explored as a key intermediate in the synthesis of compounds with potential applications in oncology, inflammation, and infectious diseases. Its structural features are particularly relevant in designing molecules that interact with specific biological targets, such as kinases and transcription factors.

One of the most compelling aspects of 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide is its role in the development of small-molecule inhibitors. The pyridine scaffold is a common motif in many approved drugs, owing to its ability to form hydrogen bonds and stack interactions with biological macromolecules. The chloro and fluorophenyl substituents enhance binding affinity by modulating electronic distributions and hydrophobicity. Furthermore, the sulfonamide group can serve as a pharmacophore for targeting enzymes involved in disease pathways.

Recent studies have highlighted the utility of 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide in medicinal chemistry campaigns aimed at identifying next-generation drugs. For instance, researchers have leveraged this compound to develop inhibitors of Janus kinases (JAKs), which play a crucial role in immune regulation and have been implicated in autoimmune disorders. The structural framework provided by 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide has been modified to improve selectivity and reduce off-target effects.

The sulfonamide moiety is particularly noteworthy for its versatility in drug design. Sulfonamides are well-known for their ability to form stable interactions with biological targets, often through hydrogen bonding or salt bridges. In the context of 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide, this group contributes to the compound's solubility and bioavailability while also enhancing its binding affinity to protein targets. This has made it a valuable component in high-throughput screening (HTS) campaigns for identifying novel drug candidates.

Another area where 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide has shown promise is in the development of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides and herbicides due to their efficacy against various pests and weeds. The structural features of this compound make it a potential candidate for designing environmentally friendly agrochemicals with improved selectivity and lower toxicity profiles.

The synthesis of 4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines followed by sulfonation and subsequent functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes.

In conclusion,4,6-dichloro-N-(3-fluorophenyl)pyridine-3-sulfonamide (CAS No. 1797200-33-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for drug discovery programs targeting various diseases. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.